N-(3,4-dimethoxyphenyl)-4-(3-pyridinylmethyl)-1-piperazinecarboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-4-(pyridin-3-ylmethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H24N4O3/c1-25-17-6-5-16(12-18(17)26-2)21-19(24)23-10-8-22(9-11-23)14-15-4-3-7-20-13-15/h3-7,12-13H,8-11,14H2,1-2H3,(H,21,24)
• InChI Key: YNASCIHSXMYUMW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)N2CCN(CC2)CC3=CN=CC=C3)OC
• Molecular Formula: C19H24N4O3
• DSSTOX Substance ID: DTXSID201157896
• Molecular Weight: 356.4 g/mol
• CAS No.: 908518-33-2

Description

N-(3,4-dimethoxyphenyl)-4-(3-pyridinylmethyl)-1-piperazinecarboxamide, commonly known as DPP4, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of piperazinecarboxamide derivatives and has been found to have inhibitory effects on the dipeptidyl peptidase-4 (DPP4) enzyme. DPP4 is an enzyme that is involved in the regulation of glucose metabolism and has been implicated in the pathogenesis of type 2 diabetes mellitus. The inhibition of DPP4 by compounds such as DPP4 has been shown to improve glucose tolerance and insulin sensitivity in animal models and humans.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-4-(3-pyridinylmethyl)-1-piperazinecarboxamide inhibitors such as this compound work by inhibiting the activity of the this compound enzyme. This compound is an enzyme that is involved in the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). Incretin hormones are released by the gut in response to food intake and stimulate insulin secretion from the pancreas. By inhibiting the activity of this compound, this compound inhibitors increase the levels of incretin hormones in the blood, which leads to increased insulin secretion and improved glucose tolerance.
Biochemical and Physiological Effects:
This compound inhibitors such as this compound have been shown to have several biochemical and physiological effects. These include increased levels of incretin hormones such as GLP-1 and GIP, increased insulin secretion, improved glucose tolerance, and reduced glucagon secretion. This compound inhibitors have also been shown to have anti-inflammatory and anti-fibrotic effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,4-dimethoxyphenyl)-4-(3-pyridinylmethyl)-1-piperazinecarboxamide inhibitors such as this compound in lab experiments include their specificity for the this compound enzyme, their ability to increase levels of incretin hormones, and their potential therapeutic applications in the treatment of type 2 diabetes mellitus. The limitations of using this compound inhibitors in lab experiments include their potential off-target effects, their potential toxicity, and the need for careful dosing to avoid adverse effects.

Future Directions

The potential therapeutic applications of N-(3,4-dimethoxyphenyl)-4-(3-pyridinylmethyl)-1-piperazinecarboxamide inhibitors such as this compound extend beyond the treatment of type 2 diabetes mellitus. Recent research has suggested that this compound inhibitors may have beneficial effects in other disease states such as cardiovascular disease, Alzheimer's disease, and cancer. Future research should focus on elucidating the mechanisms by which this compound inhibitors exert their effects in these disease states and on developing more potent and selective this compound inhibitors. Additionally, the potential off-target effects and toxicity of this compound inhibitors should be further investigated to ensure their safety for clinical use.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-4-(3-pyridinylmethyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes mellitus. The inhibition of this compound by compounds such as this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models and humans. Several clinical trials have been conducted to evaluate the efficacy and safety of this compound inhibitors in the treatment of type 2 diabetes mellitus. These trials have shown that this compound inhibitors are effective in reducing blood glucose levels and improving glycemic control in patients with type 2 diabetes mellitus.